Cas no 77791-56-1 (Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]methylamino]-, hydrochloride (1:2))

Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]methylamino]-, hydrochloride (1:2) structure
77791-56-1 structure
Product Name:Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]methylamino]-, hydrochloride (1:2)
CAS No:77791-56-1
MF:C15H26Cl3N3O
MW:370.74544095993
CID:578882
PubChem ID:53767
Update Time:2025-04-19

Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]methylamino]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]methylamino]-, hydrochloride (1:2)
    • [2-(2-chloroanilino)-2-oxoethyl]-[2-(diethylazaniumyl)ethyl]-methylazanium,dichloride
    • ACETANILIDE,2-CHLORO-2-(2-(DIETHYLAMINO)ETHYL)METHYLAMINO-,2HCL
    • 2'-Chloro-2-(2-(diethylamino)ethyl)methylaminoacetanilide dihydrochloride
    • ACETANILIDE, 2'-CHLORO-2-(2-(DIETHYLAMINO)ETHYL)METHYLAMINO-, DIHYDROCHLORIDE
    • C 5366
    • 77791-56-1
    • Inchi: 1S/C15H24ClN3O.2ClH/c1-4-19(5-2)11-10-18(3)12-15(20)17-14-9-7-6-8-13(14)16;;/h6-9H,4-5,10-12H2,1-3H3,(H,17,20);2*1H
    • InChI Key: VMCKBSDVEQQRSJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(C[NH+](C)CC[NH+](CC)CC)=O.[Cl-].[Cl-]

Computed Properties

  • Exact Mass: 369.114146
  • Monoisotopic Mass: 369.114146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 284
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38

Experimental Properties

  • Boiling Point: 422.2°Cat760mmHg
  • Flash Point: 209.1°C

Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]methylamino]-, hydrochloride (1:2) Related Literature

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